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Compound of Interest

Compound Name: 1-O-trans-p-Coumaroylglycerol

Cat. No.: B8063817 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive overview of the recommended

disposal procedures for 1-O-trans-p-Coumaroylglycerol, a neuroprotective compound found

in plants like Imperata cylindrica and Smilax scobinicaulis.[1] While a specific Safety Data

Sheet (SDS) for 1-O-trans-p-Coumaroylglycerol is not readily available, this document

synthesizes safety information for similar glycerol esters and general laboratory chemicals to

establish a reliable disposal protocol.

Physicochemical Properties and Safety
Considerations
To ensure safe handling and disposal, it is crucial to be aware of the known properties of 1-O-
trans-p-Coumaroylglycerol and related substances.
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Property Data Source

Molecular Formula C12H14O5 [1]

Molecular Weight 238.24 [1]

CAS Number 106055-11-2 [1][2]

Appearance Solid (Powder) [1]

Storage (Powder) -20°C for 3 years [1]

Storage (In Solvent) -80°C for 1 year [1]

General Handling

Handle in accordance with

good industrial hygiene and

safety practices.[3] Avoid

contact with skin and eyes.[3]

N/A

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the safe disposal of 1-O-trans-p-
Coumaroylglycerol. This procedure is based on best practices for handling similar chemical

compounds in a laboratory setting.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses with side shields, chemical-resistant

gloves, and a lab coat.[3] Gloves should be inspected before use and disposed of properly

after handling the compound.[3]

2. Waste Identification and Segregation:

Unused 1-O-trans-p-Coumaroylglycerol should be treated as chemical waste.

Do not mix with other waste streams unless compatibility is confirmed.

3. Small Quantities (Milligram Scale):
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For small research quantities, absorb the compound onto an inert material such as

vermiculite, dry sand, or earth.[3][4]

Place the absorbent material into a suitable, labeled, and sealed container for hazardous

waste disposal.[3]

4. Larger Quantities:

For larger amounts, consult your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Do not discharge down the drain or into the environment.[3][5]

5. Contaminated Materials:

Any materials that have come into contact with 1-O-trans-p-Coumaroylglycerol, such as

pipette tips, tubes, and gloves, should be disposed of as contaminated waste.

Place these materials in a designated and clearly labeled hazardous waste container.

6. Disposal of Solutions:

If 1-O-trans-p-Coumaroylglycerol is in a solvent, the entire solution should be disposed of

as hazardous waste.

The specific disposal method will depend on the solvent used. Consult the SDS for the

solvent for proper disposal instructions.

7. Final Disposal:

All waste containers must be clearly labeled with the contents, including the full chemical

name and any associated hazards.

Arrange for pickup and disposal by a licensed hazardous waste disposal contractor, following

all local, state, and federal regulations.

Experimental Workflow for Disposal
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The following diagram illustrates the logical steps for the proper disposal of 1-O-trans-p-
Coumaroylglycerol in a laboratory setting.

Preparation

Waste Assessment

Solid Waste Disposal Solution Waste Disposal

Final Steps

Start: Identify Waste
(1-O-trans-p-Coumaroylglycerol)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is it in solution?

Small Quantity?

No

Consult Solvent SDS
for Specific Procedures

Yes

Absorb on Inert Material
(e.g., Vermiculite)

Yes

Place in Labeled
Hazardous Waste Container

No (Consult EHS)

Dispose of Contaminated
Materials as Hazardous Waste

Place in Labeled
Hazardous Waste Container

Arrange for Professional
Waste Disposal

End: Disposal Complete
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Click to download full resolution via product page

Caption: Disposal workflow for 1-O-trans-p-Coumaroylglycerol.

This guide is intended to provide essential safety and logistical information for the proper

disposal of 1-O-trans-p-Coumaroylglycerol. Always prioritize safety and adhere to your

institution's specific guidelines and all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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